[(3,5-Dichlorobenzyl)oxy](triisopropyl)silane

• Molecular Formula: C16H26Cl2OSi
• Molecular Weight: 333.4 g/mol
• IUPAC Name: (3,5-dichlorophenyl)methoxy-tri(propan-2-yl)silane
• InChI: InChI=1S/C16H26Cl2OSi/c1-11(2)20(12(3)4,13(5)6)19-10-14-7-15(17)9-16(18)8-14/h7-9,11-13H,10H2,1-6H3
• InChI Key: OPTBLIYAMCHJQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[Si](C(C)C)(C(C)C)OCC1=CC(=CC(=C1)Cl)Cl

Description

[(3,5-Dichlorobenzyl)oxy](triisopropyl)silane is a useful research compound. Its molecular formula is C16H26Cl2OSi and its molecular weight is 333.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of (3,5-dichlorophenyl)methanol (10.0 g, 56.5 mmol) in methylene chloride (100 mL) at 0° C. was added 2,6-lutidine (16.4 mL, 141 mmol) followed by triisopropylsilyl triflate (19.7 mL, 73.4 mmol), and was stirred at 0° C. for 2 hours. The reaction was diluted with water and the organic layer was separated, washed with brine, dried over Na2SO4, filtered and concentrated. The residue was purified by chromatography on silica gel, eluting with hexane to provide the desired product (14.8 g, 79%). LC/MS: 333 (M+H)+, 1H NMR (CDCl3) δ 7.23 (s, 3H), 4.78 (s, 2H), 1.18 (m, 3H), 1.03 (s, 18H).